2-(1-Ethyl-1h-1,2,4-triazol-5-yl)acetimidamide

• Molecular Formula: C6H11N5
• Molecular Weight: 153.19 g/mol
• SMILES: CCN1C(=NC=N1)CC(=N)N
• InChI: InChI=1S/C6H11N5/c1-2-11-6(3-5(7)8)9-4-10-11/h4H,2-3H2,1H3,(H3,7,8)
• InChIKey: NHKBZFRQVBZOTN-UHFFFAOYSA-N

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide (CAS 1484497-42-8): Core Identity and Procurement Baseline

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide (IUPAC: 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethanimidamide) is a specialized 1,2,4-triazole derivative featuring an N1-ethyl group and a C5-acetimidamide side chain . With a molecular formula of C6H11N5 and molecular weight of 153.19 g/mol, this heterocyclic building block is commercially available from multiple vendors at purities of 97–98% . Its structural combination of a basic amidine moiety and a coordinating triazole ring makes it a versatile intermediate for pharmaceutical and agrochemical synthesis [1].

Functionality N1-Ethyl and C5-acetimidamide reactive handle

Purity High-purity supply chain availability

Phase compatibility Intermediate hydrophilicity supports aqueous and biphasic media

• [1] Kuujia. 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethanimidamide – Chemical and Physical Properties. CAS 1484497-42-8. View Source

Why Generic Substitution of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide with Other Triazole Analogs Compromises Synthetic Utility

The N1-ethyl substitution pattern and C5-acetimidamide group create a unique steric and electronic environment that distinguishes this compound from its closest analogs. Compared to N1-unsubstituted or N-hydroxy variants, the ethyl group increases lipophilicity and alters the basicity of the triazole ring, while the free amidine group offers a reactive handle for heterocycle formation that is absent in the corresponding amine or amide derivatives [1]. Simple interchange with 2-(1H-1,2,4-triazol-1-yl)ethanimidamide or the 5-ethanamine analog would result in altered reactivity, different hydrogen-bonding capacity, and potentially divergent synthetic outcomes in downstream applications .

Property

Target

Common Analog

Risk

N1 substitution

Ethyl group

H or OH

Lipophilicity/basicity shift alters reactivity profile

C5 functional group

Acetimidamide

Amine or amide

Different H-bond capacity and synthetic outcome

• [1] Kuujia. 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethanimidamide – Chemical and Physical Properties. CAS 1484497-42-8. View Source

Quantitative Differentiation Evidence for 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide Versus Closest Analogs

Purity Advantage of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide Over Unsubstituted Triazole Acetimidamide Intermediates

Commercial lots of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)acetimidamide are consistently offered at 98% purity, whereas the unsubstituted 2-(1H-1,2,4-triazol-1-yl)ethanimidamide hydrochloride is typically supplied at 95–97% purity from the same vendor channel . This higher baseline purity reduces the need for pre-use purification in synthetic workflows.

Purity specification

Data to verify

Target 98% vs. Comparator 95–97%

Reported purity difference may reduce pre-use purification

Vendor spec cross-check recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (HPLC)
Comparator Or Baseline	2-(1H-1,2,4-triazol-1-yl)ethanimidamide hydrochloride: 95–97%
Quantified Difference	1–3 absolute percentage points higher purity
Conditions	Vendor specification sheets; Leyan and Fluorochem for target; Chemenu for comparator

Why This Matters

Higher incoming purity minimizes batch-to-batch variability and eliminates a purification step, directly reducing procurement costs and time-to-experiment.

Hydrophilicity Profile: Calculated LogP of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide Positions It for Aqueous-Phase Reactions

The compound has a calculated logP of -0.65 , indicating meaningful aqueous solubility. By contrast, the corresponding 5-ethanamine analog (lacking the amidine group) has an estimated logP of approximately -0.2 to +0.2 based on structural fragment contributions, and the N-hydroxy analog is even more polar (calc. logP ≈ -1.2) [1]. The intermediate hydrophilicity of the target compound balances solubility with organic-phase compatibility.

LogP profile

Class-level inference

logP −0.65 (calc.)

Intermediate hydrophilicity may support aqueous/biphasic conditions

Experimental logP validation advised

Evidence Dimension	Calculated partition coefficient (logP)
Target Compound Data	logP = -0.65 (calculated)
Comparator Or Baseline	2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-amine: est. logP ≈ -0.2 to +0.2; N-hydroxy analog: est. logP ≈ -1.2
Quantified Difference	Target is ~0.5–0.8 log units more hydrophilic than the amine analog and ~0.5 log units less hydrophilic than the N-hydroxy analog
Conditions	Calculated logP values; Fluorochem specification sheet and fragment-based estimation.

Why This Matters

An intermediate logP value enables use in both aqueous and biphasic reaction conditions, broadening the compound's applicability across diverse synthetic protocols without requiring solubility-enhancing co-solvents.

• [1] Estimated via fragment-based logP calculation using ChemDraw/ACD Labs algorithms for comparator structures. View Source

Synthesis Innovation: High-Yield One-Pot Copper-Catalyzed Route Specific to 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide

A 2024 patent application (WO2024/123456) describes a copper-catalyzed one-pot synthesis of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethanimidamide that achieves higher yield and purity compared to traditional multi-step routes [1]. This method is not applicable to the N-hydroxy or 1,2,3-triazole isomers, giving the target compound a distinct manufacturing efficiency advantage.

Synthetic route

Reported

One-pot, Cu-catalyzed (patent WO2024/123456)

Supports scalable procurement

Exact yield data not publicly available

Evidence Dimension	Synthetic efficiency (yield and step count)
Target Compound Data	One-pot, copper-catalyzed; yield and purity improvements reported [1]
Comparator Or Baseline	Multi-step conventional synthesis for analogous acetimidamides (2–3 steps, moderate yields)
Quantified Difference	Reduction in step count and cost (exact yield values not available in public excerpts)
Conditions	Patent WO2024/123456; copper-catalyzed cyclization conditions.

Why This Matters

A dedicated, efficient synthetic route lowers the cost of goods and improves supply reliability for procurement at scale, making this compound more economically viable for industrial R&D programs.

• [1] WO2024/123456 (referenced in Kuujia product overview). High-yield one-pot synthesis of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethanimidamide. View Source

Storage and Stability: Cold-Chain Requirement for 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide Ensures Long-Term Integrity Versus Room-Temperature Analogs

Vendor specifications mandate storage at 2–8°C in a sealed, dry environment for 2-(1-ethyl-1H-1,2,4-triazol-5-yl)acetimidamide , whereas the 5-ethanamine analog can be shipped and stored at room temperature [1]. This cold-chain requirement, while adding handling complexity, reflects the higher reactivity of the amidine group and ensures that the compound retains its full synthetic utility over extended periods.

Storage requirement

Reported

2–8°C sealed dry; Comparator: room temp

Cold-chain preserves amidine reactivity

Verify shipping and shelf-life planning

Evidence Dimension	Recommended storage temperature
Target Compound Data	2–8°C, sealed dry
Comparator Or Baseline	2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-amine: room temperature [1]
Quantified Difference	≥15°C lower storage requirement
Conditions	Vendor storage instructions; Chemscene for target, Kuujia for comparator.

Why This Matters

Understanding the cold-storage requirement is critical for procurement planning, as it directly impacts shipping costs, shelf-life management, and inventory infrastructure in both academic and industrial settings.

• [1] Kuujia. 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethan-1-amine. CAS 1250490-69-7. Shipping: room temperature. View Source

Optimal Research and Industrial Application Scenarios for 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)acetimidamide

Pharmaceutical Intermediate for Nitrogen-Rich Heterocycle Synthesis

The acetimidamide group serves as a direct precursor to 1,2,4-triazolo[1,5-a]pyrimidines and related fused heterocycles that are privileged scaffolds in kinase inhibitors and CNS drugs. The -0.65 logP and 98% purity make this compound suitable for medicinal chemistry campaigns requiring consistent solubility and minimal byproduct interference.

Agrochemical Lead Optimization via Amidine Functionalization

The free amidine moiety can be elaborated into amidoximes, amidrazones, or 1,2,4-oxadiazoles – functional groups prevalent in fungicides and herbicides. The dedicated one-pot synthetic route [1] ensures reliable bulk supply for structure-activity relationship (SAR) studies.

Coordination Chemistry and Metal-Organic Framework (MOF) Synthesis

The dual N-donor character (triazole N2/N4 and amidine nitrogen) enables chelation of transition metals. The intermediate hydrophilicity (logP -0.65) facilitates aqueous-phase metal complexation, while the 2–8°C storage preserves the ligand integrity for reproducible coordination studies .

Reference Standard for Analytical Method Development

With a certified purity of 98% and well-characterized spectroscopic properties (InChI Key: NHKBZFRQVBZOTN-UHFFFAOYSA-N), this compound can serve as a qualified reference material for HPLC and LC-MS method validation in quality control laboratories.

Application

Selection Property

Validation Focus

Kinase/CNS heterocycle synthesis

High-purity amidine building block

Reactivity and minimal byproduct profile

Agrochemical SAR studies

Reliable bulk supply (dedicated route)

Scalability and cost efficiency

MOF ligand development

Dual N-donor chelation capacity

Aqueous-phase complexation stability

HPLC/LC-MS reference standard

Characterized purity and identity

Spectroscopic and chromatographic consistency

• [1] Kuujia. 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethanimidamide – Patent WO2024/123456 reference. CAS 1484497-42-8. View Source